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- InChI:
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InChI=1S/C27H34O11/c1-32-17-6-4-13(8-19(17)33-2)25-15-11-36-26(16(15)12-35-25)14-5-7-18(20(9-14)34-3)37-27-24(31)23(30)22(29)21(10-28)38-27/h4-9,15-16,21-31H,10-12H2,1-3H3/t15-,16-,21+,22+,23-,24+,25-,26+,27+/m0/s1
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Phillyrin is a lignan that has been found in F. suspense and has diverse biological activities. It reduces hydrogen peroxide-induced caspase activation, increases in malondialdehyde (MDA) levels, and production of reactive oxygen species (ROS), as well as increases glutathione peroxidase (GPX) and superoxide dismutase (SOD) activities in PC12 cells. Phillyrin is active against P. aeruginosa in vitro (MIC = 0.5 mg/ml) and increases survival in a C. elegans model of P. aeruginosa infection. Intragastric administration of phillyrin (10 and 20 mg/kg) reduces pulmonary NF-κB activation, neutrophil infiltration, and levels of TNF-α, IL-1β, and IL-6, as well as interstitial edema, in a mouse model of LPS-induced acute lung injury. It decreases body weight, hepatic total cholesterol, free fatty acid, and triglyceride levels, and serum insulin levels in obese mice. Phillyrin (20 mg...
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